3-Butyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 3-butyl-6-(3,5-dimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H18N4O2S/c1-4-5-6-13-16-17-15-19(13)18-14(22-15)10-7-11(20-2)9-12(8-10)21-3/h7-9H,4-6H2,1-3H3
• InChI Key: ICIXZZPCSHHWKL-UHFFFAOYSA-N
• SMILES: CCCCC1=NN=C2N1N=C(S2)C3=CC(=CC(=C3)OC)OC

Description

3-Butyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of triazolo-thiadiazoles and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 3-Butyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in various disease processes. For example, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
In addition to its potential therapeutic applications, 3-Butyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been studied for its biochemical and physiological effects. This compound has been found to induce apoptosis (programmed cell death) in cancer cells, which is a promising mechanism for the development of anticancer drugs. It has also been shown to inhibit the growth of several types of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Butyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in laboratory experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research on 3-Butyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of novel drugs based on this compound for the treatment of various diseases, including cancer and inflammation. Another potential direction is the investigation of the compound's mechanism of action and its interactions with other molecules in the body. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo, which will be crucial for its potential development as a therapeutic agent.

Synthesis Methods

The synthesis of 3-Butyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3,5-dimethoxybenzaldehyde with 4-amino-5-butyl-2-mercaptobenzoic acid, followed by cyclization with triethyl orthoformate and triethylamine. This method has been reported in several research articles and has been found to yield the desired compound in good yields.

Scientific Research Applications

3-Butyl-6-(3,5-dimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been found to exhibit antimicrobial, anti-inflammatory, and anticancer activities in vitro, making it a promising candidate for drug discovery.